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An In-depth Exploration of Integrin Subunit Beta 3 (ITGB3) Gene Expression Profiling for
Researchers, Scientists, and Drug Development Professionals.

Integrin Subunit Beta 3 (ITGB3), also known as CD61, is a crucial transmembrane glycoprotein
that forms heterodimers with allb or av integrin subunits, playing a pivotal role in cell adhesion,
signaling, and platelet function. Dysregulation of ITGB3 expression is implicated in a multitude
of pathological conditions, including cancer progression, metastasis, and thrombotic disorders.
This technical guide provides a comprehensive overview of ITGB3 gene expression profiling
studies, offering detailed experimental methodologies and a summary of key quantitative
findings to facilitate further research and therapeutic development.

Quantitative Analysis of ITGB3 Gene Expression

The expression of ITGB3 varies significantly across different tissues and disease states. The
following tables summarize quantitative data from large-scale gene expression profiling studies,
providing a comparative overview of ITGB3 mRNA and protein levels.

Table 1: ITGB3 mRNA Expression in Human Tissues
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Expression Level

Tissue (Normalized RNA-Seq Data Source
Value)

Bone Marrow High The Human Protein Atlas
Spleen High The Human Protein Atlas
Lung Medium The Human Protein Atlas
Placenta Medium The Human Protein Atlas
Kidney Low The Human Protein Atlas
Liver Low The Human Protein Atlas
Brain Not detected The Human Protein Atlas

Table 2: Differential Expression of ITGB3 in Cancer
(TCGA RNA-Seq Data)
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] Fold Change ]
Expression Prognostic
Cancer Type (Tumor vs. o Reference
Status Significance
Normal)
Glioblastoma High expression
) ) ) The Human
multiforme Upregulated >2.0 associated with )
_ Protein Atlas
(GBM) poor survival
Skin Cutaneous High expression
) ) The Human
Melanoma Upregulated >15 associated with ]
) Protein Atlas
(SKCM) poor survival
Pancreatic High expression
) ) ] ) The Human
adenocarcinoma  Upregulated Variable associated with ]
] Protein Atlas
(PAAD) poor survival
Low expression
Breast cancer associated with The Human
Downregulated <0.5 o ]
(BRCA) poor survival in Protein Atlas
some subtypes
Lung Low expression
) ) ) The Human
adenocarcinoma  Downregulated <05 associated with

(LUAD)

poor survival

Protein Atlas

Table 3: ITGB3 Protein Expression in Cancer

) histochemistry)

Cancer Type Staining Intensity Localization Reference
Cytoplasmic, The Human Protein
Colorectal Cancer Moderate to Strong
Membranous Atlas
Cytoplasmic, The Human Protein
Breast Cancer Weak to Moderate
Membranous Atlas
) The Human Protein
Prostate Cancer Weak Cytoplasmic
Atlas
] ] The Human Protein
Lung Cancer Negative to Weak Cytoplasmic
Atlas
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Key Signaling Pathways Involving ITGB3

ITGB3 is a central node in various signaling pathways that regulate cell behavior. Its interaction
with the extracellular matrix (ECM) and other cell surface receptors triggers intracellular
cascades that influence cell proliferation, survival, migration, and differentiation.
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 To cite this document: BenchChem. [Unraveling the Expression Landscape of ITGB3: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364709#ibg3-gene-expression-profiling-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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